Cas no 845506-81-2 ((1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid)

(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid structure
845506-81-2 structure
Product Name:(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
CAS No:845506-81-2
MF:C9H17NO2
MW:171.23678278923
CID:1006045
PubChem ID:22283662
Update Time:2023-11-27

(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • trans-1-Amino-4-ethyl-cyclohexane carboxylic acid
    • trans-1-Amino-4-ethyl-cyclohexane carboxylic acid HCl
    • 1-Amino-4-ethylcyclohexanecarboxylic acid
    • 1-amino-4-ethylcyclohexane-1-carboxylic acid
    • cis-1-Amino-4-ethyl-cyclohexane carboxylic acid
    • RP23364
    • AB42358
    • A50073
    • Z1695729018
    • (1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
    • Inchi: 1S/C9H17NO2/c1-2-7-3-5-9(10,6-4-7)8(11)12/h7H,2-6,10H2,1H3,(H,11,12)
    • InChI Key: BVUFCTJBJVGJGJ-UHFFFAOYSA-N
    • SMILES: OC(C1(CCC(CC)CC1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • XLogP3: -0.7
  • Topological Polar Surface Area: 63.3

(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26667204-0.05g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
0.05g
$587.0 2025-03-20
Enamine
EN300-26667204-0.1g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
0.1g
$615.0 2025-03-20
Enamine
EN300-26667204-0.25g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
0.25g
$642.0 2025-03-20
Enamine
EN300-26667204-0.5g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
0.5g
$671.0 2025-03-20
Enamine
EN300-26667204-1.0g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
1.0g
$699.0 2025-03-20
Enamine
EN300-26667204-2.5g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
2.5g
$1370.0 2025-03-20
Enamine
EN300-26667204-5.0g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
5.0g
$2028.0 2025-03-20
Enamine
EN300-26667204-10.0g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2 95.0%
10.0g
$3007.0 2025-03-20
Enamine
EN300-26667204-1g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2
1g
$699.0 2023-09-12
Enamine
EN300-26667204-5g
(1s,4r)-1-amino-4-ethylcyclohexane-1-carboxylic acid
845506-81-2
5g
$2028.0 2023-09-12
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.